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Compound of Interest

Compound Name: 1,3-Dimethyl-5-hydroxyuracil

Cat. No.: B1347179

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, immediate safety and logistical information,
including operational and disposal plans for 1,3-Dimethyl-5-hydroxyuracil.

Immediate Safety and Logistical Information

While a specific Safety Data Sheet (SDS) for 1,3-Dimethyl-5-hydroxyuracil is not readily
available in the provided search results, general safety precautions for handling similar
chemical compounds should be strictly followed. It is imperative to handle this compound as
potentially hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Respiratory Protection: In case of insufficient ventilation or the generation of dust, use a
suitable respiratory protection device.

In Case of a Spill:
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Avoid breathing dust.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, sealed container for disposal.
Clean the affected area thoroughly with a suitable solvent.

Dispose of all contaminated cleaning materials as hazardous waste.

Operational and Disposal Plan

The recommended procedure for the disposal of 1,3-Dimethyl-5-hydroxyuracil is to treat it as

hazardous chemical waste. It should be collected for disposal by a licensed professional waste

disposal service.

Step-by-Step Disposal Protocol:

Segregation: Keep 1,3-Dimethyl-5-hydroxyuracil waste separate from other chemical
waste to avoid unintended reactions. It should not be mixed with strong oxidizing agents,
strong acids, or strong bases.

Containerization: Place the waste in a clearly labeled, sealed, and appropriate container that
is compatible with the chemical.

Labeling: The container must be clearly marked as "Hazardous Waste" and include the full
chemical name "1,3-Dimethyl-5-hydroxyuracil". The date of accumulation should also be
noted.

Storage: Store the waste container in a designated, cool, dry, and well-ventilated area, away
from incompatible materials, until it is collected.

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a certified chemical waste disposal company to arrange for pickup and proper
disposal in accordance with local, state, and federal regulations.[1][2]

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[3]
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Data Presentation

Category

Information

Citation

Synonyms

5-hydroxy-1,3-
dimethylpyrimidine-2,4-dione

[4]

Molecular Formula

C6H8N203

[4]

Disposal Method

Dispose of contents/container
to an approved waste disposal

plant.

[5]

Storage

Store in a well-ventilated
place. Keep container tightly

closed. Store locked up.

[5]

Incompatible Materials

Strong oxidizing agents,
Strong acids, Strong bases,

Strong reducing agents.

[5]

Caption: Summary of Disposal and Safety Information for Pyrimidine Derivatives.

Mandatory Visualization

The following diagram outlines the logical workflow for the proper disposal of 1,3-Dimethyl-5-

hydroxyuracil.
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Caption: Logical Workflow for the Disposal of 1,3-Dimethyl-5-hydroxyuracil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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